Cas no 103418-01-5 (1H-Pyrrole-3-carbonitrile,4-(3,4-dimethoxyphenyl)-)

• Product name: 1H-Pyrrole-3-carbonitrile,4-(3,4-dimethoxyphenyl)-
• CAS No: 103418-01-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 125652
• PubChem ID: 13631857

1H-Pyrrole-3-carbonitrile,4-(3,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carbonitrile,4-(3,4-dimethoxyphenyl)-
• 4-(3,4-DIMETHOXYPHENYL)-1H-PYRROLE-3-CARBONITRILE
• 3-(3,4-Dimethoxyphenyl)-4-cyanopyrrole
• ACMC-20m69h
• AG-D-14195
• CTK4A2066
• 103418-01-5
• SCHEMBL10792994
• JWRQPIFEFRGLSE-UHFFFAOYSA-N
• DTXSID90545470

• Inchi： InChI=1S/C13H12N2O2/c1-16-12-4-3-9(5-13(12)17-2)11-8-15-7-10(11)6-14/h3-5,7-8,15H,1-2H3
• InChI Key： JWRQPIFEFRGLSE-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=CC(C2=CNC=C2C#N)=C1

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 58.04000
• LogP: 2.57058